Cas no 941905-47-1 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide
• CAS No: 941905-47-1
• MF: C₂₀H₂₀F₂N₂O₂
• MW: 358.381812095642
• CID: 6447797
• Update Time: 2025-06-11

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,6-difluorobenzamide

• Inchi： 1S/C20H20F2N2O2/c1-2-3-11-24-17-9-8-14(12-13(17)7-10-18(24)25)23-20(26)19-15(21)5-4-6-16(19)22/h4-6,8-9,12H,2-3,7,10-11H2,1H3,(H,23,26)
• InChI Key： KNACVWAANMOZLQ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CCCC)(=O)C1=C(F)C=CC=C1F

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide

N-(1-Butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide: A Comprehensive Overview

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide (CAS No. 941905-47-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolone derivatives and is characterized by its 1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl and 2,6-difluorobenzamide moieties. These structural elements contribute to its pharmacological properties and make it a promising candidate for various research and development initiatives.

The quinolone scaffold is well-known for its broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the 1-butyl substituent on the quinolone ring enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. Additionally, the 2,6-difluorobenzamide moiety introduces fluorine atoms that can modulate the compound's binding affinity to specific protein targets. This combination of structural features makes N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide a versatile compound with potential applications in multiple therapeutic areas.

Recent studies have explored the biological activities of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide in detail. One notable area of research is its potential as an antimicrobial agent. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes involved in DNA replication and repair.

In addition to its antimicrobial properties, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The anticancer activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the modulation of key signaling molecules such as p53 and Bcl-2.

Another area of interest is the potential use of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide in neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide have also been investigated. Studies have shown that it has favorable absorption profiles and a reasonable half-life in vivo. These characteristics make it suitable for further development as a therapeutic agent. However, more detailed pharmacokinetic studies are needed to optimize dosing regimens and evaluate long-term safety profiles.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,6-difluorobenzamide (CAS No. 941905-47-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various fields.